UMC160
Overview
Description
UMC160 is a novel Potent and Selective Dual Bromodomain 4 (BRD4)/Polo-like Kinase 1 (PLK1) Inhibitor.
Scientific Research Applications
1. Scientific Research Management Systems
UMC160 is referenced in the context of scientific research management systems. The systems, based on UML (Unified Modeling Language) and B/S (Browser/Server) architecture, are designed to improve the management of scientific research resources. They focus on enhancing efficiency, facilitating information exchange, and simplifying the management process in academic environments (G. Dan, 2011). Another study emphasizes the use of UML in designing scientific research management systems at universities, highlighting its benefits in cross-platform information management (Li Wei, 2010).
2. Cell Migration Studies
A microfluidic system, namely the UMCAS (USB Microscope-Based Microfluidic Chemotaxis Analysis System), has been developed to assist in cell migration research. This system integrates devices and techniques for conducting and analyzing cell migration experiments, providing real-time results. Its validation was demonstrated through neutrophil chemotaxis tests (Jiandong Wu et al., 2014).
3. Umbilical Cord Blood Research
Research on umbilical cord blood, specifically UCB (Umbilical Cord Blood), has been conducted for its potential in hematopoietic stem cell transplantation. Studies have focused on the modulation of UCB with dmPGE2 to improve patient outcomes by enhancing the "effective dose" of hematopoietic stem cells (C. Cutler et al., 2013). Another study highlights the isolation and characterization of cells from the human umbilical cord for tissue engineering applications, showcasing its versatility and importance for regenerative medicine (C. Hayward et al., 2012).
4. Computational Physics Research
UMC160 is also relevant in computational physics, particularly in the development of computational methods and models for simulations. For example, a study supported by the University of Maryland, Baltimore County (UMBC), focuses on simulating the unsteady Navier-Stokes equations at low Mach numbers using a P-multigrid flux reconstruction method (Lai Wang & Meilin Yu, 2019).
properties
Product Name |
UMC160 |
|---|---|
Molecular Formula |
C31H43N7O3 |
Molecular Weight |
561.731 |
IUPAC Name |
(R)-4-((8-Cyclopentyl-5,7-dimethyl-6-oxo-5,6,7,8-tetrahydropteridin-2-yl)amino)-3-(cyclopentyloxy)-N-(1-methylpiperidin-4-yl)benzamide |
InChI |
InChI=1S/C31H43N7O3/c1-20-30(40)37(3)26-19-32-31(35-28(26)38(20)23-8-4-5-9-23)34-25-13-12-21(18-27(25)41-24-10-6-7-11-24)29(39)33-22-14-16-36(2)17-15-22/h12-13,18-20,22-24H,4-11,14-17H2,1-3H3,(H,33,39)(H,32,34,35)/t20-/m1/s1 |
InChI Key |
HTPNGOWITIWAHM-HXUWFJFHSA-N |
SMILES |
O=C(NC1CCN(C)CC1)C2=CC=C(NC(N=C3N(C4CCCC4)[C@@H]5C)=NC=C3N(C)C5=O)C(OC6CCCC6)=C2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
UMC160; UMC-160; UMC 160 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
